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Introduction

Dimpropyridaz is a novel insecticide belonging to the pyrazolecarboxamide class, developed
for the control of a broad spectrum of sucking insect pests. As a pro-insecticide, it is
metabolized within the target insect to its biologically active form. Understanding the
environmental fate and degradation of this active ingredient is paramount for assessing its
environmental risk profile and ensuring its sustainable use in agriculture. This technical guide
provides an in-depth overview of the environmental degradation of Dimpropyridaz in soil and
aguatic systems, detailing its degradation pathways, dissipation rates, and the methodologies
used in these assessments.

Physicochemical Properties

A summary of the key physicochemical properties of Dimpropyridaz is presented in Table 1.
These properties influence its behavior and distribution in the environment.

Table 1: Physicochemical Properties of Dimpropyridaz
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Property Value Reference
Molecular Formula C16H23NsO [1]
Molecular Mass 301.39 g/mol [1]

Water Solubility 34.6 g/L (pH not specified)

Vapor Pressure 8.7 x 105 Pa at 20°C

Log P (octanol-water) 1.1 at 20°C (pH 5.8)

Environmental Fate and Degradation

The environmental degradation of Dimpropyridaz has been investigated across various
environmental compartments, including soil and aquatic systems, through laboratory and field
studies.

Abiotic Degradation

Hydrolysis: Dimpropyridaz is stable to hydrolysis in acidic and neutral agueous solutions. At
25°C, it is stable at pH 4, 5, and 7. However, it undergoes hydrolysis under alkaline conditions,
with a calculated half-life (DT50) of 185 days at pH 9.

Aqueous Photolysis: In aqueous environments, Dimpropyridaz is susceptible to degradation
by sunlight. The photolytic half-life (DT50) in water under continuous irradiation is 47 days.

Biotic Degradation in Soil

Aerobic Soil Metabolism: Under aerobic conditions in soil, Dimpropyridaz degrades at a
moderate pace. The degradation proceeds through the formation of several key metabolites.
The initial degradation steps involve hydroxylation at the pyridazine moiety to form metabolite
M5501001, and to a lesser extent, hydroxylation at the pentyl moiety to form M5501004.
M5501001 is the more significant of these initial metabolites.

Further degradation of M5501001 and M5501004 leads to the formation of M5501005, where
both moieties are hydroxylated. An alternative pathway for M5501001 is its degradation to
M5501007, which contains a carboxylic acid function. The degradation of these metabolites
continues, with M5501009 being another identified metabolite.
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The dissipation half-lives (DT50) for Dimpropyridaz and its major soil metabolites are
summarized in Table 2.

Table 2: Aerobic Soil Metabolism DT50 Values for Dimpropyridaz and its Metabolites

Compound DT50 (days)
Dimpropyridaz 27 - 199 (geomean 64)
M5501001 27 - 199 (geomean 64)
M5501004 27 - 199 (geomean 64)
M5501005 27 - 199 (geomean 64)
M5501007 16 - 75 (geomean 28)
M5501009 88 - 990 (geomean 285)

Terrestrial Field Dissipation: While specific field dissipation data for Dimpropyridaz was not
available in the public domain, such studies are crucial for understanding its persistence under
real-world agricultural conditions. These studies typically confirm the degradation patterns
observed in the laboratory and account for additional dissipation routes such as leaching,
runoff, and plant uptake.

Biotic Degradation in Aquatic Systems

Aerobic Water-Sediment Systems: In aerobic water-sediment systems, Dimpropyridaz is not
persistent. It partitions between the water and sediment phases and undergoes degradation.
The dissipation half-lives in the water, sediment, and the total system are presented in Table 3.

Table 3: Aerobic Water-Sediment System DT50 Values for Dimpropyridaz

Compartment DT50 (days)
Water 38 -56
Sediment 82 - 158
Total System 63 - 97
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Degradation Pathways

The degradation of Dimpropyridaz in the environment involves a series of transformation
steps leading to the formation of various metabolites. The proposed degradation pathways in
aerobic soil and aquatic systems are visualized below.
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Caption: Proposed aerobic soil degradation pathway of Dimpropyridaz.
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Caption: Conceptual model of Dimpropyridaz fate in a water-sediment system.

Experimental Protocols

Detailed experimental protocols for the environmental fate studies of Dimpropyridaz are
proprietary and not publicly available. However, these studies are typically conducted following
internationally recognized guidelines, such as those from the Organisation for Economic Co-
operation and Development (OECD). The following sections describe the general
methodologies for the key environmental fate studies.

Aerobic Soil Metabolism (based on OECD Guideline 307)

Objective: To determine the rate and route of degradation of Dimpropyridaz in soil under
aerobic conditions.
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Methodology:

o Test System: At least three different soil types are selected to represent a range of soil
properties (e.g., texture, organic carbon content, pH). The solil is sieved and its moisture
content adjusted to a specified level (e.g., 40-60% of maximum water holding capacity).

o Test Substance: *C-labeled Dimpropyridaz is typically used to facilitate the tracking of the
parent compound and its metabolites. The substance is applied to the soil at a rate relevant
to its intended agricultural use.

 Incubation: The treated soil samples are incubated in the dark at a constant temperature
(e.g., 20 £ 2°C) in a flow-through system that allows for the trapping of CO2 and other volatile
metabolites.

o Sampling and Analysis: Soil samples are collected at various time intervals. The samples are
extracted with appropriate solvents, and the extracts are analyzed using techniques such as
High-Performance Liquid Chromatography (HPLC) with radiometric detection to separate
and quantify Dimpropyridaz and its transformation products. Non-extractable residues are
guantified by combustion analysis.

o Data Analysis: The dissipation half-lives (DT50) of Dimpropyridaz and its major metabolites
are calculated using appropriate kinetic models. A degradation pathway is proposed based
on the identified metabolites.
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Caption: General workflow for an aerobic soil metabolism study.
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Aerobic Water-Sediment Study (based on OECD
Guideline 308)

Objective: To determine the rate and route of degradation and distribution of Dimpropyridaz in
a water-sediment system.

Methodology:

o Test System: Intact water-sediment cores are collected from at least two different locations.
The systems are allowed to acclimatize in the laboratory.

o Test Substance: 1*C-labeled Dimpropyridaz is applied to the water phase of the systems.

 Incubation: The systems are incubated in the dark at a constant temperature (e.g., 20 £ 2°C)
with a gentle stream of air passed over the water surface to maintain aerobic conditions and
trap any volatile products.

o Sampling and Analysis: At predetermined intervals, the water and sediment phases are
separated and sampled. Both phases are extracted and analyzed for Dimpropyridaz and its
metabolites using methods like HPLC with radiometric detection. The amount of non-
extractable residues in the sediment is also determined.

o Data Analysis: The dissipation half-lives (DT50) in the water, sediment, and the total system
are calculated. The distribution of radioactivity between the water, sediment, and volatile
traps is determined over time to establish a mass balance.
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Caption: General workflow for an aerobic water-sediment study.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b6598564?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6598564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

Dimpropyridaz exhibits moderate persistence in soil and is not persistent in aquatic systems
under aerobic conditions. Its degradation proceeds through a series of hydroxylation and
oxidation reactions, leading to the formation of several metabolites. The abiotic degradation
processes of hydrolysis and photolysis contribute to its overall dissipation in the environment,
particularly in aqueous systems. The data summarized in this guide, based on standardized
laboratory studies, provide a robust foundation for understanding the environmental behavior of
Dimpropyridaz. Further research, including comprehensive field studies, will continue to refine
our understanding of its fate under diverse agricultural and environmental settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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